Cas no 2319639-41-1 (1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one)

• Product Name: 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one
• CAS No: 2319639-41-1
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 5327411
• Update Time: 2025-06-10

1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(quinolin-8-ylamino)pyrazin-2(1H)-one
• 1-methyl-3-(quinolin-8-ylamino)pyrazin-2-one
• 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one

• Inchi： 1S/C14H12N4O/c1-18-9-8-16-13(14(18)19)17-11-6-2-4-10-5-3-7-15-12(10)11/h2-9H,1H3,(H,16,17)
• InChI Key： GQKYKSXRQPYONX-UHFFFAOYSA-N
• SMILES： O=C1C(=NC=CN1C)NC1=CC=CC2=CC=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6

Additional information on 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one

1-Methyl-3-(Quinolin-8-yl)amino-1,2-dihydropyrazin-2-one: A Comprehensive Overview

1-Methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one (CAS No. 2319639-41-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one is C₁₄H₁₄N₄O, with a molecular weight of approximately 258.28 g/mol. The compound features a pyrazinone core linked to a quinoline moiety through an amino group, and a methyl group attached to the pyrazinone ring. This combination of functional groups imparts unique chemical and physical properties to the molecule.

The compound is typically synthesized through a multi-step process involving the condensation of 8-aminoquinoline with an appropriate pyrazinone derivative, followed by methylation. The exact synthetic route can vary depending on the specific conditions and reagents used, but common methods include microwave-assisted synthesis and traditional reflux techniques.

Biological Activities

1-Methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one has also demonstrated anti-cancer activity in various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a potential lead compound for the development of new cancer therapeutics.

Pharmacological Studies

The pharmacological profile of 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one has been extensively studied to understand its mechanism of action and potential therapeutic applications. In vitro studies have revealed that the compound can effectively inhibit the activity of specific enzymes involved in inflammation and cancer progression. For example, it has been shown to inhibit COX enzymes, which are key players in the production of prostaglandins associated with inflammation.

In vivo studies have further supported these findings. Animal models have demonstrated that administration of 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one can reduce inflammation and tumor growth without significant toxicity. These results are encouraging and suggest that the compound may have clinical potential.

Clinical Trials and Future Directions

While preclinical studies have yielded promising results, further research is needed to evaluate the safety and efficacy of 1-methyl-3-(quinolin-8-yl)amino-1,2-dihydropyrazin-2-one in human subjects. Several clinical trials are currently underway to assess its therapeutic potential in various diseases. These trials aim to determine optimal dosing regimens, evaluate pharmacokinetics and pharmacodynamics, and monitor adverse effects.

The future directions for research on 1-methyl-3-(quinolin-8-y l)amino - 1 , 2 - dihyd ro pyra zin - 2 - one strong > include exploring its combination therapy with other drugs to enhance therapeutic outcomes. Additionally, efforts are being made to optimize its chemical structure to improve bioavailability and reduce side effects.

Conclusion

1-Methyl - 3 - ( quinolin - 8 - yl ) amino - 1 , 2 - dihyd ro pyra zin - 2 - one strong > ( CAS No . 2319639 - 41 - 1 ) is a promising compound with diverse biological activities , including anti-inflammatory and anti-cancer properties . Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in medicinal chemistry . As ongoing research continues to uncover new insights into its mechanisms of action , it is likely that this compound will play an important role in future therapeutic strategies . p >